![molecular formula C20H20FNO3 B1459669 Methyl 4-fluoro-3-[4-(piperidinocarbonyl)phenyl]benzoate CAS No. 1414029-14-3](/img/structure/B1459669.png)
Methyl 4-fluoro-3-[4-(piperidinocarbonyl)phenyl]benzoate
Overview
Description
“Methyl 4-fluoro-3-[4-(piperidinocarbonyl)phenyl]benzoate” is a chemical compound with the CAS Number: 1414029-14-3 . It has a molecular weight of 341.38 . The IUPAC name for this compound is methyl 6-fluoro-4’-(1-piperidinylcarbonyl)[1,1’-biphenyl]-3-carboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C20H20FNO3/c1-25-20(24)16-9-10-18(21)17(13-16)14-5-7-15(8-6-14)19(23)22-11-3-2-4-12-22/h5-10,13H,2-4,11-12H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Scientific Research Applications
Comprehensive Analysis of “Methyl 4-fluoro-3-[4-(piperidinocarbonyl)phenyl]benzoate” Applications
“Methyl 4-fluoro-3-[4-(piperidinocarbonyl)phenyl]benzoate” is a compound with potential applications in various scientific research fields. Below is a detailed analysis of six unique applications, each within its own dedicated section.
Pharmaceutical Research: This compound may serve as a precursor in the synthesis of pharmaceuticals. Its structure suggests it could be useful in creating molecules that interact with central nervous system receptors, potentially leading to new treatments for neurological disorders.
Material Science: In material science, the compound’s unique properties could be explored for the development of novel polymers. Its ability to introduce fluoro-carbonyl groups might improve the thermal stability and chemical resistance of these materials.
Analytical Chemistry: “Methyl 4-fluoro-3-[4-(piperidinocarbonyl)phenyl]benzoate” could be used as a standard or reagent in chromatography techniques to help identify or quantify substances within a mixture, due to its distinct chemical signature.
Organic Synthesis: This compound could be employed in organic synthesis as a building block for more complex molecules. Its reactive sites allow for various chemical transformations, making it a versatile reagent for synthetic chemists.
Catalysis: The compound might find use in catalysis research. Its structure could facilitate the development of new catalytic systems that enhance reaction rates for industrial chemical processes.
Biological Studies: In biological studies, the compound could be used to probe the function of enzymes that interact with similar molecules. This could provide insights into enzyme mechanisms and aid in the design of enzyme inhibitors.
Each application area presents a rich field for exploration, and the compound’s unique chemical structure makes it a valuable asset in diverse scientific research domains. While the search results did not yield direct information on the specific compound requested, the related compounds and their applications provide a foundation to infer potential uses for “Methyl 4-fluoro-3-[4-(piperidinocarbonyl)phenyl]benzoate” in scientific research .
properties
IUPAC Name |
methyl 4-fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FNO3/c1-25-20(24)16-9-10-18(21)17(13-16)14-5-7-15(8-6-14)19(23)22-11-3-2-4-12-22/h5-10,13H,2-4,11-12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOEFCLYPXUCRKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)F)C2=CC=C(C=C2)C(=O)N3CCCCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-fluoro-3-[4-(piperidinocarbonyl)phenyl]benzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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